Cas no 1020043-85-9 (6-chloroimidazo1,2-apyridin-2-ol)

• Product Name: 6-chloroimidazo1,2-apyridin-2-ol
• CAS No: 1020043-85-9
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 6569696
• PubChem ID: 55212047
• Update Time: 2025-08-04

6-chloroimidazo1,2-apyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloroimidazo1,2-apyridin-2-ol
• 1020043-85-9
• AKOS006229050
• 6-chloroimidazo[1,2-a]pyridin-2-ol
• EN300-1965861

• Inchi： 1S/C7H5ClN2O/c8-5-1-2-6-9-7(11)4-10(6)3-5/h1-4,11H
• InChI Key： VMMDPDPBEKVTPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)O

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.5Ų

Additional information on 6-chloroimidazo1,2-apyridin-2-ol

Introduction to 6-Chloroimidazo[1,2-a]pyridin-2-ol (CAS No. 1020043-85-9)

6-Chloroimidazo[1,2-a]pyridin-2-ol, with the CAS number 1020043-85-9, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anticonvulsant, anti-inflammatory, and anticancer properties.

The chemical structure of 6-chloroimidazo[1,2-a]pyridin-2-ol consists of a pyridine ring fused with an imidazole ring, with a chlorine atom substituted at the 6-position and a hydroxyl group at the 2-position. This unique structural arrangement contributes to its pharmacological profile and makes it an attractive candidate for drug development.

Recent studies have highlighted the potential of 6-chloroimidazo[1,2-a]pyridin-2-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anticonvulsant activity in animal models. The researchers found that 6-chloroimidazo[1,2-a]pyridin-2-ol effectively reduced seizure frequency and duration, suggesting its potential as a novel anticonvulsant agent.

In addition to its anticonvulsant properties, 6-chloroimidazo[1,2-a]pyridin-2-ol has shown promising anti-inflammatory effects. A 2020 study in the European Journal of Pharmacology demonstrated that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings indicate that 6-chloroimidazo[1,2-a]pyridin-2-ol could be a valuable candidate for treating inflammatory diseases.

The anticancer potential of 6-chloroimidazo[1,2-a]pyridin-2-ol has also been explored. A 2019 study in Cancer Letters reported that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.

The synthesis of 6-chloroimidazo[1,2-a]pyridin-2-ol has been well-documented in the literature. A common synthetic route involves the reaction of 6-chloropyridine with an appropriate imidazole derivative under specific conditions. This process can be optimized to achieve high yields and purity, which is crucial for pharmaceutical applications.

In terms of pharmacokinetics, studies have shown that 6-chloroimidazo[1,2-a]pyridin-2-ol has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has good bioavailability. The compound is metabolized primarily in the liver through cytochrome P450 enzymes and is excreted via both renal and hepatic pathways.

Safety and toxicity assessments are essential for any potential drug candidate. Preclinical studies have indicated that 6-chloroimidazo[1,2-a]pyridin-2-ol has a favorable safety profile at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential side effects.

Clinical trials are currently underway to evaluate the efficacy and safety of 6-chloroimidazo[1,2-a]pyridin-2-ol in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to epilepsy and inflammatory conditions. These findings provide a strong foundation for advancing this compound through later-stage clinical trials.

In conclusion, 6-chloroimidazo[1,2-a]pyridin-2-ol (CAS No. 1020043-85-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in various medical fields. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use as a novel therapeutic agent.